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Compound of Interest

Compound Name: 1-Dodecanesulfonyl chloride

Cat. No.: B160556 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like 1-Dodecanesulfonyl
chloride. This document provides immediate, essential safety protocols, operational guidance,

and disposal plans to foster a secure and efficient research environment.

Chemical Identifier and Properties

Property Value

Chemical Name 1-Dodecanesulfonyl chloride

CAS Number 10147-40-7[1]

Molecular Formula C₁₂H₂₅ClO₂S[1]

Molecular Weight 268.84 g/mol [1]

Appearance Solid

Hazards Skin sensitizer

Personal Protective Equipment (PPE)
When handling 1-Dodecanesulfonyl chloride, a comprehensive PPE strategy is non-

negotiable to prevent exposure. The following table summarizes the required PPE.
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Body Part Protection Specification

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.[2]

Eyes/Face Safety goggles and face shield

Goggles should be tight-

sealing. A face shield provides

an additional layer of

protection against splashes.[2]

Body Protective clothing

A chemical-resistant apron or

coveralls should be worn over

standard laboratory attire.[3]

Respiratory Respirator

In areas with potential for

vapor or dust exposure, a full-

face respirator with an acid gas

cartridge is essential.[2] Work

should ideally be conducted in

a chemical fume hood to

minimize inhalation risk.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 1-
Dodecanesulfonyl chloride.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and operational.[4]

Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[5]

Assemble all necessary equipment and reagents before commencing work.

Keep containers of 1-Dodecanesulfonyl chloride tightly sealed and away from water or

moist air, as it can react to produce hazardous acidic fumes.[2][5]
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2. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust or vapors.

When transferring the chemical, use spark-proof tools and equipment.

3. Storage:

Store 1-Dodecanesulfonyl chloride in a cool, dry, and well-ventilated area.[2]

It should be stored separately from incompatible materials such as strong oxidizing agents,

strong bases, alcohols, and amines.[2][5]

The storage area should be designated for combustible solids.

Emergency and Disposal Plan
Spill Response:

In the event of a spill, immediate and appropriate action is required to mitigate risks.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated, utilizing fume hoods if the spill is contained

within one.[2]

Contain: Use a non-combustible absorbent material like dry sand, earth, or vermiculite to

contain the spill.[2][6] Do not use water, as it can react with the chemical and generate

hazardous fumes.[4]

Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste

container.
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Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Report: Report the spill to the laboratory supervisor and the relevant environmental health

and safety office.

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Disposal Plan:

All waste containing 1-Dodecanesulfonyl chloride must be treated as hazardous waste.

Waste Collection: Collect all residues, contaminated PPE, and spill cleanup materials in a

clearly labeled, sealed, and compatible hazardous waste container.

Disposal: Dispose of the hazardous waste through an approved waste disposal company,

following all local, state, and federal regulations. Do not dispose of it down the drain.

Workflow for Safe Handling of 1-Dodecanesulfonyl Chloride
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Safe Handling Workflow for 1-Dodecanesulfonyl Chloride
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Caption: Workflow for the safe handling of 1-Dodecanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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